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Compound of Interest

Compound Name: Damnacanthal-d3

Cat. No.: B1152581

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides essential safety and logistical information for the
proper disposal of Damnacanthal-d3, a deuterated derivative of Damnacanthal. While specific
data for the deuterated form is limited, the disposal procedures should follow those for the
parent compound, Damnacanthal, due to their similar chemical properties and associated
hazards.

Chemical and Physical Properties of Damnacanthal

Damnacanthal is an anthraquinone compound naturally found in the roots of plants like
Morinda citrifolia (Noni).[1][2] It is a pale yellow crystalline solid.[2][3][4]

Property Value

Chemical Formula C16H100s5

Molecular Weight 282.25 g/mol

Appearance Pale yellow crystals[2][3][4]
Melting Point 210-211 °C[2][3][4]

Hazard Identification and Toxicity Profile

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1152581?utm_src=pdf-interest
https://www.benchchem.com/product/b1152581?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9742975/
https://pubmed.ncbi.nlm.nih.gov/24164045/
https://pubmed.ncbi.nlm.nih.gov/24164045/
https://www.researchgate.net/publication/258114210_Damnacanthal_A_Promising_Compound_as_a_Medicinal_Anthraquinone
https://www.benthamscience.com/article/56804
https://pubmed.ncbi.nlm.nih.gov/24164045/
https://www.researchgate.net/publication/258114210_Damnacanthal_A_Promising_Compound_as_a_Medicinal_Anthraquinone
https://www.benthamscience.com/article/56804
https://pubmed.ncbi.nlm.nih.gov/24164045/
https://www.researchgate.net/publication/258114210_Damnacanthal_A_Promising_Compound_as_a_Medicinal_Anthraquinone
https://www.benthamscience.com/article/56804
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1152581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Damnacanthal is classified as hazardous. It is harmful if swallowed and poses a significant
threat to aquatic ecosystems with long-lasting effects.[5]

Hazard Classification GHS Statement
Acute Oral Toxicity H302: Harmful if swallowed[5]
Acute Aquatic Toxicity H400: Very toxic to aquatic life[6]

H410: Very toxic to aquatic life with long lasting

Chronic Aquatic Toxicity fects[5][6]
effects

Studies in mice have indicated a relatively low acute oral toxicity, with an LD50 cut-off value of
2500 mg/kg.[7][8] However, due to the "Harmful if swallowed" classification and high aquatic
toxicity, caution must be exercised during handling and disposal.

Personal Protective Equipment (PPE) and Handling

When handling Damnacanthal-d3, it is crucial to use appropriate personal protective
equipment to minimize exposure.

Eye Protection: Wear safety goggles with side-shields.

Hand Protection: Use protective gloves.

Skin and Body Protection: Wear impervious clothing.

Respiratory Protection: A suitable respirator should be used, especially when handling the
powder form, to avoid inhalation.

Ensure adequate ventilation in the work area and provide an accessible safety shower and eye
wash station.[5] After handling, wash the skin thoroughly.[5] Do not eat, drink, or smoke when
using this product.[5]

Step-by-Step Disposal Protocol

The primary directive for the disposal of Damnacanthal-d3 is to treat it as hazardous chemical
waste. Under no circumstances should this compound be disposed of down the drain or in
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regular trash. Its high toxicity to aquatic life necessitates professional handling.[5][6]
e Waste Collection:

o Collect all Damnacanthal-d3 waste, including unused product, contaminated
consumables (e.g., pipette tips, weighing paper), and empty containers, in a designated
and clearly labeled hazardous waste container.

o Do not mix with other waste streams unless compatible and permitted by your institution's
waste management guidelines.

o Keep the waste container tightly closed and store it in a designated, secure area away
from drains and water sources.

e Spill Management:

[¢]

In the event of a spill, avoid release into the environment.[5]

[¢]

Collect the spillage.[5]

[e]

For solid spills, carefully sweep or vacuum the material into the hazardous waste
container. Avoid creating dust.

[e]

For solutions, absorb the spill with an inert material (e.g., vermiculite, sand) and place it in
the hazardous waste container.

» Final Disposal:
o Dispose of the contents and the container at an approved waste disposal plant.[5]

o This must be done through your institution's Environmental Health and Safety (EHS)
department or a licensed chemical waste disposal contractor.

o Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Protocols Cited
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The toxicity data referenced in this guide is based on standard toxicological assays. For
instance, the acute oral toxicity in mice was determined following OECD Guideline 423, which
involves a stepwise procedure starting with a dose of 300 mg/kg and observing the animals for
mortality and clinical signs such as diarrhea and dehydration.[7]

Disposal Workflow for Damnacanthal-d3

The following diagram illustrates the logical steps for the proper disposal of Damnacanthal-d3.
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Damnacanthal-d3 Disposal Workflow
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Caption: Logical workflow for the safe disposal of Damnacanthal-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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